Cas no 874832-33-4 (1-(2-Furylmethyl)piperidine-4-carboxylic Acid)

• Product Name: 1-(2-Furylmethyl)piperidine-4-carboxylic Acid
• CAS No: 874832-33-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD06808659
• CID: 1005362
• PubChem ID: 24905091
• Update Time: 2025-05-27

1-(2-Furylmethyl)piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-ylmethyl)piperidine-4-carboxylic acid
• 1-(2-furylmethyl)piperidine-4-carboxylic acid(SALTDATA: FREE)
• 1-(2-Furylmethyl)piperidine-4-carboxylic acid
• MFCD06808659
• 1-[(Furan-2-yl)methyl]piperidine-4-carboxylic acid
• AKOS005289562
• 1-(furan-2-ylmethyl)piperidine-4-carboxylicacid
• 1-(2-furylmethyl)-4-piperidinecarboxylic acid
• CS-0456807
• 874832-33-4
• DTXSID80647997
• 1-(2-Furylmethyl)piperidine-4-carboxylic acid, AldrichCPR
• FT-0745270
• TS-02985
• DB-028371
• 1-(2-Furylmethyl)piperidine-4-carboxylic Acid

• MDL： MFCD06808659
• Inchi： 1S/C11H15NO3/c13-11(14)9-3-5-12(6-4-9)8-10-2-1-7-15-10/h1-2,7,9H,3-6,8H2,(H,13,14)
• InChI Key： IODLAFGCWHHWTO-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2=CC=CO2)CC1)=O

Computed Properties

• Exact Mass: 209.105
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.224
• Boiling Point: 335.4°C at 760 mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.547

1-(2-Furylmethyl)piperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Furylmethyl)piperidine-4-carboxylic Acid

Comprehensive Overview of 1-(2-Furylmethyl)piperidine-4-carboxylic Acid (CAS No. 874832-33-4)

1-(2-Furylmethyl)piperidine-4-carboxylic Acid (CAS No. 874832-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furylmethyl and piperidine-carboxylic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its favorable pharmacokinetic properties and compatibility with modern green chemistry principles.

The growing interest in 1-(2-Furylmethyl)piperidine-4-carboxylic Acid aligns with current trends in precision medicine and computational drug design. With the rise of AI-driven molecular modeling, this compound has been identified as a promising scaffold for targeting G-protein-coupled receptors (GPCRs), a hot topic in 2024. Its furyl group contributes to enhanced binding affinity, while the piperidine ring offers structural rigidity—a combination frequently searched in PubMed and SciFinder queries. Additionally, its carboxylic acid functionality enables facile derivatization, meeting the demand for highly functionalized intermediates in combinatorial chemistry.

From an industrial perspective, CAS No. 874832-33-4 is synthesized via microwave-assisted organic synthesis (MAOS), a technique trending in sustainable chemical production. This method reduces reaction times and energy consumption, addressing environmental concerns raised in ESG (Environmental, Social, and Governance) reports. The compound’s stability under physiological pH conditions also makes it suitable for prodrug development, a frequently Googled term among medicinal chemists. Recent patent analyses reveal its applications in neuroprotective agents and metabolic disorder treatments, further boosting its commercial relevance.

Quality control of 1-(2-Furylmethyl)piperidine-4-carboxylic Acid involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH Q3D guidelines for elemental impurities. These protocols cater to the pharmaceutical industry’s emphasis on quality-by-design (QbD), another high-search-volume term. The compound’s logP value (predicted at 1.2) and hydrogen bond donor/acceptor count make it a frequent subject in Lipinski’s Rule of Five discussions—a key consideration for oral bioavailability optimization in drug candidates.

In conclusion, 1-(2-Furylmethyl)piperidine-4-carboxylic Acid (CAS No. 874832-33-4) represents a nexus of innovation across drug discovery, green chemistry, and computational biology. Its multifaceted applications respond to contemporary search trends like "GPCR-targeted drug design 2024" and "sustainable heterocyclic synthesis", while its structural elegance continues to inspire novel research directions in bioorganic chemistry.